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Compound of Interest

Compound Name: PSB-0739

Cat. No.: B610300

For Immediate Implementation by Laboratory Personnel

This document provides essential guidance on the safe and compliant disposal of PSB-0739, a
potent P2Y12 receptor antagonist used in research. Adherence to these procedures is critical
for ensuring personnel safety and environmental protection. This information is intended for
researchers, scientists, and drug development professionals.

l. Understanding the Compound: Safety and Hazard
Profile

PSB-0739 is a synthetic organic ligand that presents several hazards requiring careful handling
and disposal.[1] It is classified under the Globally Harmonized System (GHS) with the following
primary hazard statements:

Harmful if swallowed (H302)[2]

Causes skin irritation (H315)[2]

Causes serious eye irritation (H319)[2]

May cause respiratory irritation (H335)[2]

A comprehensive summary of its hazard and safety information is provided in the table below.
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Identifier Information

sodium 1-amino-9,10-dioxo-4-((4-
Chemical Name (phenylamino)-3-sulfonatophenyl)amino)-9,10-

dihydroanthracene-2-sulfonate

CAS Number 1052087-90-7[3]
Appearance Dark blue solid[4]

GHS Pictograms Warning

Hazard Statements H302, H315, H319, H335[2]
Precautionary Statements P280, P305+P351+P338[2]

Il. Step-by-Step Disposal Protocol

The fundamental principle for the disposal of PSB-0739 is to treat it as hazardous chemical
waste. It must be disposed of through an approved waste disposal plant.[3] Do not discharge it
into drains or the environment.

1. Personal Protective Equipment (PPE): Before handling PSB-0739 for disposal, ensure you
are wearing the appropriate PPE:

o Wear protective gloves, protective clothing, eye protection, and face protection.[2]
2. Waste Segregation and Collection:

e Solid Waste: Collect unadulterated PSB-0739 powder and any materials grossly
contaminated with the solid (e.g., weighing paper, contaminated gloves) in a clearly labeled,
sealed container designated for solid chemical waste.

 Liquid Waste: For solutions of PSB-0739, collect the liquid waste in a sealed, leak-proof
container that is clearly labeled for liquid chemical waste. Do not mix with other incompatible
waste streams.

o Sharps Waste: Any sharps (e.g., needles, pipette tips) contaminated with PSB-0739 should
be disposed of in a designated sharps container for chemical waste.
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3. Labeling:

» All waste containers must be clearly and accurately labeled with the full chemical name
"PSB-0739" and the appropriate hazard symbols.

4. Storage:

o Store the sealed waste containers in a designated, well-ventilated, and secure hazardous
waste accumulation area, away from incompatible materials.

5. Disposal:

» Arrange for the collection and disposal of the PSB-0739 waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

o Provide the waste contractor with the Safety Data Sheet (SDS) for PSB-0739 to ensure they
have all the necessary information for safe handling and disposal.

lll. Emergency Procedures

In the event of a spill or exposure, follow these first-aid measures and notify your EHS office
immediately:

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[2]

e In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[2]

« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[2]

IV. Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of PSB-
0739.
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Caption: PSB-0739 Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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